Cas no 882214-27-9 ((1R,5S)-6-azabicyclo[3.2.1]octane-5-carboxylic acid)

• Product Name: (1R,5S)-6-azabicyclo[3.2.1]octane-5-carboxylic acid
• CAS No: 882214-27-9
• MF: C₈H₁₃NO₂
• MW: 155.194
• MDL: MFCD09040795
• CID: 4523051
• Update Time: 2025-08-03

(1R,5S)-6-azabicyclo[3.2.1]octane-5-carboxylic acid Chemical and Physical Properties

Names and Identifiers

• (1R,5S)-6-azabicyclo[3.2.1]octane-5-carboxylic acid

• MDL： MFCD09040795
• SMILES： OC(=O)[C@]12C[C@H](CN1)CCC2

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic acids and derivatives Carboxylic acids and derivatives Amino acids, peptides, and analogues Amino acids and derivatives

Additional information on (1R,5S)-6-azabicyclo[3.2.1]octane-5-carboxylic acid

Comprehensive Overview of (1R,5S)-6-azabicyclo[3.2.1]octane-5-carboxylic acid (CAS No. 882214-27-9)

The compound (1R,5S)-6-azabicyclo[3.2.1]octane-5-carboxylic acid (CAS No. 882214-27-9) is a structurally unique bicyclic amino acid derivative that has garnered significant attention in pharmaceutical and biochemical research. Its distinctive azabicyclo[3.2.1]octane scaffold makes it a valuable building block for drug discovery, particularly in the development of novel therapeutics targeting neurological disorders and enzyme modulation. Researchers are increasingly exploring its potential as a chiral synthon due to its rigid framework and stereochemical properties.

In recent years, the demand for bridged heterocyclic compounds like (1R,5S)-6-azabicyclo[3.2.1]octane-5-carboxylic acid has surged, driven by advancements in medicinal chemistry and peptide mimetics. This compound’s CAS No. 882214-27-9 is frequently searched in scientific databases, reflecting its relevance in structure-activity relationship (SAR) studies. Its applications span from neurotransmitter analogs to protease inhibitors, aligning with current trends in precision medicine and targeted therapy development.

One of the key advantages of (1R,5S)-6-azabicyclo[3.2.1]octane-5-carboxylic acid lies in its stereoselective synthesis, which enables the production of enantiomerically pure derivatives. This characteristic is critical for drug design, as chirality often influences biological activity and metabolic stability. The compound’s bicyclic core also enhances binding affinity to specific protein targets, making it a candidate for GPCR (G-protein-coupled receptor) research—a hot topic in neurodegenerative disease studies.

From an industrial perspective, CAS No. 882214-27-9 is often discussed in the context of green chemistry and sustainable synthesis. Researchers are optimizing routes to minimize waste and improve yield, addressing the growing emphasis on environmentally friendly production methods. Additionally, its role in bioconjugation techniques has expanded its utility in diagnostic probe development, further diversifying its applications beyond traditional pharmaceuticals.

In summary, (1R,5S)-6-azabicyclo[3.2.1]octane-5-carboxylic acid represents a versatile and scientifically significant compound. Its CAS No. 882214-27-9 serves as a gateway to cutting-edge research in drug discovery, enzymology, and chemical biology. As the scientific community continues to explore its potential, this molecule is poised to play a pivotal role in addressing unmet medical needs and advancing synthetic methodologies.